2',3'-Dideoxyguanosine
Overview
Description
2’,3’-Dideoxyguanosine is a nucleoside analog . It is similar to guanosine, but with one hydroxyl group removed from the 2’ position of the ribose sugar . It is used as a chain terminator inhibitor and an inhibitor of telomerases . It is also a prodrug that is activated in vivo by demethylation and conversion to 2’, 3’-dideoxyguanosine .
Synthesis Analysis
The synthesis of 2’,3’-Dideoxyguanosine involves treating 3’-amino-3’-deoxythymidine and 2,6-diaminopurine with a pyrimidine nucleoside phosphorylase and a purine nucleoside phosphorylase to prepare 3’-amino-2’,3’-dideoxyribosyl 2,6-diaminopurine . The product is then converted enzymatically with an adenosine deaminase to prepare 3’-amino-2’,3’-dideoxyguanosine .
Molecular Structure Analysis
The molecular formula of 2’,3’-Dideoxyguanosine is C10H13N5O3 . Its molecular weight is 251.24 . The InChI key is OCLZPNCLRLDXJC-NTSWFWBYSA-N . The solid-state structure of 7-deaza-2’-deoxyisoguanosine, an analogue of 2’,3’-Dideoxyguanosine, has been determined by a single-crystal X-ray analysis .
Chemical Reactions Analysis
2’,3’-Dideoxyguanosine is a reverse transcriptase inhibitor with potent activity against hepatitis B virus (HBV); it is a prodrug that is activated in vivo by demethylation and conversion to 2’, 3’-dideoxyguanosine .
Physical And Chemical Properties Analysis
2’,3’-Dideoxyguanosine is a white to off-white powder . It has a boiling point of 632.1 °C at 760 mmHg and a density of 1.91 g/cm3 . It should be stored at 2-8°C .
Scientific Research Applications
1. Antiviral Research Against Hepatitis B Virus (HBV) 2’,3’-Dideoxyguanosine has been identified as a reverse transcriptase inhibitor with potent activity against HBV. It acts as a prodrug that is activated in vivo by demethylation and conversion to its active form, demonstrating its potential in HBV treatment strategies .
2. In Vitro Anti-Hepatitis B Virus Activity Studies have shown that 2’,3’-Dideoxyguanosine inhibits duck hepatitis B virus (DHBV) replication in vivo in a duck model of HBV infection. Further research in vitro has investigated its antiviral effects on human and animal hepadnaviruses, indicating its broader antiviral application potential .
HIV Treatment Research
Initial studies on the cellular pharmacology of 2’,3’-Dideoxyguanosine have explored its importance in the treatment of HIV. By targeting the oxygen in the ribose ring of planar unsaturated nucleoside analogs, it shows promise as an inhibitor of HIV infectivity .
Safety And Hazards
Future Directions
Research is ongoing into the use of 2’,3’-Dideoxyguanosine as a telomerase inhibitor for tumor therapy . A method for preparing 3’-amino-2’,3’-dideoxyguanosine has been disclosed, which could lead to the production of 3’-amino-2’,3’-dideoxyguanosine with very high yield in a relatively simple procedure .
properties
IUPAC Name |
2-amino-9-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N5O3/c11-10-13-8-7(9(17)14-10)12-4-15(8)6-2-1-5(3-16)18-6/h4-6,16H,1-3H2,(H3,11,13,14,17)/t5-,6+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCLZPNCLRLDXJC-NTSWFWBYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1CO)N2C=NC3=C2N=C(NC3=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](O[C@@H]1CO)N2C=NC3=C2N=C(NC3=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20234527 | |
Record name | 2',3'-Dideoxyguanosine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20234527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2',3'-Dideoxyguanosine | |
CAS RN |
85326-06-3 | |
Record name | Dideoxyguanosine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=85326-06-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2',3'-Dideoxyguanosine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0085326063 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2',3'-Dideoxyguanosine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20234527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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